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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with comprehensive information, troubleshooting advice, and frequently asked

questions regarding the synthesis and handling of crystalline cesium chromate (Cs₂CrO₄).

Frequently Asked Questions (FAQs)
Q1: What is cesium chromate?

A1: Cesium chromate is an inorganic compound with the chemical formula Cs₂CrO₄.[1] It is a

yellow crystalline solid and is the cesium salt of chromic acid.[1] Historically, it was used to

produce cesium vapor in the manufacturing of vacuum tubes.[1] Currently, its primary use is as

a precursor for the synthesis of other compounds in academic research.[1] It is also used in

analytical chemistry and as an oxidizing agent in some chemical reactions.[2]

Q2: What are the primary methods for synthesizing cesium chromate?

A2: There are three main laboratory methods for the synthesis of cesium chromate:[3]

Reaction of Chromium(VI) Oxide and Cesium Carbonate: This method involves reacting

aqueous solutions of CrO₃ and Cs₂CO₃, which produces cesium chromate and carbon

dioxide gas.[1][3]

Salt Metathesis: This involves a double displacement reaction between potassium chromate

(K₂CrO₄) and cesium chloride (CsCl) in an aqueous solution, resulting in the formation of
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cesium chromate and potassium chloride.[1][3]

Alkalinization of Cesium Dichromate: This method involves treating an aqueous solution of

cesium dichromate (Cs₂Cr₂O₇) with cesium hydroxide (CsOH) to yield cesium chromate
and water.[1][3]

Q3: What are the key safety precautions when handling cesium chromate?

A3: Cesium chromate is a hazardous substance and requires strict safety measures. It is

highly toxic, a suspected carcinogen, a strong oxidizer, and poses an environmental hazard.[1]

Key safety precautions include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[4][5]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhaling dust or fumes.[6][7]

Handling: Avoid creating dust.[6] Wash hands thoroughly after handling.[4] Do not eat, drink,

or smoke in the work area.[4][7]

Storage: Store cesium chromate in a cool, dry, well-ventilated area in a tightly sealed

container.[4][6] It should be stored away from combustible materials and reducing agents.[6]

[7]

Disposal: Dispose of cesium chromate and any contaminated materials in accordance with

local, state, and federal regulations.[7] Do not release it into the environment.[4][7]

Q4: In what crystal system does cesium chromate crystallize?

A4: Cesium chromate crystallizes in the orthorhombic crystal system.[1][3][8]

Quantitative Data Presentation
The table below summarizes the key quantitative properties of cesium chromate.
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Property Value

Chemical Formula Cs₂CrO₄

Molar Mass 381.80 g/mol

Appearance Yellow crystalline solid

Density 4.237 g/cm³[1]

Melting Point
954 to 961 °C (1,749 to 1,762 °F; 1,227 to 1,234

K)[1]

Solubility in Water 45.5 g/100 g at 25 °C[1][3]

Crystal System Orthorhombic[1][3][8]

Experimental Protocol: Synthesis of Cesium
Chromate via Salt Metathesis
This protocol details the synthesis of cesium chromate from potassium chromate and cesium

chloride.[1][3]

Materials:

Potassium chromate (K₂CrO₄)

Cesium chloride (CsCl)

Deionized water

Beakers

Magnetic stirrer and stir bar

Hot plate

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven
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Desiccator

Procedure:

Prepare Reactant Solutions:

Prepare a saturated aqueous solution of potassium chromate.

Prepare a concentrated aqueous solution of cesium chloride.

Reaction:

Gently heat the potassium chromate solution while stirring.

Slowly add the cesium chloride solution to the potassium chromate solution. A yellow

precipitate of cesium chromate should form.

Crystallization:

Allow the mixture to cool to room temperature to encourage further precipitation.

For maximum yield, cool the mixture in an ice bath.

Isolation and Purification:

Collect the cesium chromate crystals by vacuum filtration.

Wash the crystals with small portions of cold deionized water to remove any remaining

potassium chloride.

Drying:

Dry the purified cesium chromate crystals in a drying oven at approximately 110 °C until

a constant weight is achieved.[9]

Store the final crystalline powder in a desiccator to prevent moisture absorption.[9]
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Q: My reaction did not produce a precipitate. What could be the issue?

A:

Insufficient Concentration: The reactant solutions may not have been sufficiently

concentrated for the solubility product of cesium chromate to be exceeded. Try using more

concentrated solutions of potassium chromate and cesium chloride.

Temperature: The reaction mixture might be too warm, increasing the solubility of cesium
chromate. Ensure the solution is allowed to cool to room temperature and then in an ice

bath to maximize precipitation.

Q: The yield of my synthesis is very low. How can I improve it?

A:

Incomplete Precipitation: Ensure the reaction mixture is thoroughly cooled to minimize the

amount of cesium chromate that remains dissolved.

Washing Losses: When washing the crystals, use minimal amounts of ice-cold deionized

water to reduce the amount of product that dissolves.

Stoichiometry: Double-check the molar ratios of your reactants to ensure they are correct for

the reaction.

Q: The final product is not a fine crystalline powder but rather large, irregular crystals or an

amorphous solid. How can I obtain a fine powder?

A:

Rapid Crystallization: Fast cooling can lead to the formation of smaller crystals or even an

amorphous powder.[10] For larger, well-defined crystals, allow the solution to cool slowly. If a

fine powder is desired, rapid cooling or grinding the final product (with appropriate safety

precautions) can be effective.

Purity: Impurities can interfere with crystal growth. Ensure your starting materials are of high

purity and that the product is thoroughly washed.
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Agitation: The rate of stirring during precipitation can influence crystal size. Experiment with

different stirring speeds.

Experimental Workflow Diagram

Workflow for Cesium Chromate Synthesis

Prepare Solutions
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Dry Product
(Oven at 110°C)

Store in Desiccator
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Caption: A flowchart of the synthesis of crystalline cesium chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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